Cas no 2228498-70-0 (4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228498-70-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6029824
• PubChem ID: 165694352
• Update Time: 2025-05-25

4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
• 2228498-70-0
• EN300-1958613

• Inchi： 1S/C10H12F2N2O2/c11-10(12)3-1-9(2-4-10,8(15)16)7-13-5-6-14-7/h5-6H,1-4H2,(H,13,14)(H,15,16)
• InChI Key： ANEVVXXNEKLUGE-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2=NC=CN2)CC1)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(1H-Imidazol-2-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228498-70-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a cyclohexane ring substituted with two fluorine atoms at the 4-position, an imidazole group at the 1-position, and a carboxylic acid functional group also at the 1-position. This combination of functional groups makes it a versatile compound with applications in drug discovery, material science, and advanced chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis pathway. The fluorine atoms at the 4-position play a crucial role in modulating the electronic properties of the molecule, making it highly reactive in certain chemical transformations.

The imidazole group attached to the cyclohexane ring is known for its aromaticity and ability to form hydrogen bonds, which are essential for its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its carboxylic acid group allows for further functionalization, enabling researchers to explore its potential as a building block in supramolecular chemistry and materials science.

In terms of applications, 4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid has shown remarkable potential in the field of medicinal chemistry. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a valuable lead compound for developing novel anti-inflammatory drugs. Furthermore, its fluorinated structure enhances its bioavailability and stability, which are critical factors in drug design.

Recent research has also explored the use of this compound in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The imidazole group's coordinating ability allows it to bind with metal ions, forming stable networks with potential applications in gas storage and catalysis. Moreover, its cyclohexane backbone provides mechanical stability to these materials, making them suitable for high-performance applications.

The development of 4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid has been driven by its unique combination of structural features and functional groups. Its synthesis involves a series of well-controlled reactions that ensure high purity and reproducibility. The fluorination step is particularly critical as it significantly influences the molecule's electronic properties and reactivity.

In conclusion, 4,4-difluoro-1-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228498700) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its synthesis has been optimized through cutting-edge chemical methodologies, while its properties continue to be explored for innovative uses in drug discovery and materials science. As research on this compound progresses, it is anticipated that new insights will further expand its utility in both academic and industrial settings.